Cas no 1260830-79-2 (2-Hydroxymethyl-4-iodo-5-methoxy-phenol)

• Product Name: 2-Hydroxymethyl-4-iodo-5-methoxy-phenol
• CAS No: 1260830-79-2
• MF: C₈H₉IO₃
• MW: 280.059735059738
• CID: 6030825
• PubChem ID: 129966598
• Update Time: 2025-06-14

2-Hydroxymethyl-4-iodo-5-methoxy-phenol Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxymethyl-4-iodo-5-methoxy-phenol
• Benzenemethanol, 2-hydroxy-5-iodo-4-methoxy-
• EN300-7870473
• 2-(Hydroxymethyl)-4-iodo-5-methoxyphenol
• 1260830-79-2

• Inchi： 1S/C8H9IO3/c1-12-8-3-7(11)5(4-10)2-6(8)9/h2-3,10-11H,4H2,1H3
• InChI Key： QWLFFFADZNUWFQ-UHFFFAOYSA-N
• SMILES： C1(CO)=CC(I)=C(OC)C=C1O

Computed Properties

• Exact Mass: 279.95964g/mol
• Monoisotopic Mass: 279.95964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.895±0.06 g/cm3(Predicted)
• Boiling Point: 329.4±27.0 °C(Predicted)
• pka: 8.95±0.23(Predicted)

Additional information on 2-Hydroxymethyl-4-iodo-5-methoxy-phenol

Comprehensive Overview of 2-Hydroxymethyl-4-iodo-5-methoxy-phenol (CAS No. 1260830-79-2): Properties, Applications, and Innovations

2-Hydroxymethyl-4-iodo-5-methoxy-phenol (CAS No. 1260830-79-2) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by its hydroxymethyl, iodo, and methoxy functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₈H₉IO₃, and precise arrangement of substituents make it valuable for designing novel drug candidates and bioactive molecules.

Recent studies highlight the role of 2-Hydroxymethyl-4-iodo-5-methoxy-phenol in medicinal chemistry, particularly in the development of targeted therapies. Researchers are exploring its potential as a building block for small-molecule inhibitors, leveraging its iodine moiety for radiolabeling applications in diagnostic imaging. The compound’s phenolic hydroxyl group also enhances its solubility, a critical factor in drug formulation and delivery systems.

From an industrial perspective, CAS No. 1260830-79-2 is increasingly sought after for high-throughput screening libraries. Its structural complexity aligns with the growing demand for diverse chemical scaffolds in drug discovery. Innovations in green chemistry have further optimized its synthesis, reducing environmental impact while maintaining yield efficiency—a topic resonating with sustainability-focused audiences.

Analytical techniques such as HPLC and NMR spectroscopy are essential for characterizing 2-Hydroxymethyl-4-iodo-5-methoxy-phenol, ensuring purity and consistency for research applications. The compound’s stability under controlled conditions makes it suitable for long-term storage, addressing common logistical challenges in chemical supply chains.

Emerging trends in personalized medicine and precision oncology have spurred interest in derivatives of this compound. For instance, its iodo-substituted aromatic ring facilitates cross-coupling reactions, enabling the creation of tailored molecules for cancer therapeutics. Such applications are frequently searched in academic and industrial databases, reflecting their relevance to current biomedical advancements.

In summary, 2-Hydroxymethyl-4-iodo-5-methoxy-phenol (CAS No. 1260830-79-2) exemplifies the intersection of chemical innovation and life sciences. Its adaptability across research domains and alignment with cutting-edge technologies position it as a compound of enduring significance. Future explorations may uncover additional utilities, particularly in bioconjugation and material science, further expanding its industrial and scientific footprint.